(4Z)-4-[2-(4-iodophenyl)hydrazinylidene]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one

• Molecular Formula: C25H17IN6O4S
• Molecular Weight: 624.4 g/mol
• IUPAC Name: 4-[(4-iodophenyl)diazenyl]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)-1H-pyrazol-3-one
• InChI: InChI=1S/C25H17IN6O4S/c1-36-20-12-4-15(5-13-20)21-14-37-25(27-21)31-24(33)23(29-28-18-8-6-17(26)7-9-18)22(30-31)16-2-10-19(11-3-16)32(34)35/h2-14,30H,1H3
• InChI Key: NLGPLVRKZJBART-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)N3C(=O)C(=C(N3)C4=CC=C(C=C4)[N+](=O)[O-])N=NC5=CC=C(C=C5)I

Description

The compound "(4Z)-4-[2-(4-iodophenyl)hydrazinylidene]-2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-5-(4-nitrophenyl)-2,4-dihydro-3H-pyrazol-3-one" is a pyrazolone derivative with a complex substitution pattern. Its structure features:

• A 4-methoxyphenyl-substituted thiazole ring at position 2, introducing electron-donating methoxy and heteroaromatic thiazole motifs.
• A 4-nitrophenyl group at position 5, providing strong electron-withdrawing effects.

This combination of substituents suggests unique physicochemical properties, including altered solubility, thermal stability, and electronic characteristics compared to simpler pyrazolone derivatives.

Comparison with Similar Compounds

Structural and Substituent Variations

The target compound differs from similar pyrazolone derivatives in its substituent composition. Key comparisons include:

Compound Name / ID	Substituents at Key Positions	Notable Features	Reference
Target Compound	4: 4-Iodophenyl hydrazinylidene; 2: 4-Methoxyphenyl-thiazole; 5: 4-Nitrophenyl	High molecular weight (due to iodine), mixed electronic effects (donor + acceptor groups)	N/A
(4Z)-5-(Heptafluoropropyl)-4-[2-(4-methylphenyl)hydrazinylidene]-2-phenyl-2,4-dihydro-3H-pyrazol-3-one	5: Heptafluoropropyl; 4: 4-Methylphenyl hydrazinylidene; 2: Phenyl	Fluorinated alkyl chain enhances lipophilicity; lower steric bulk compared to iodine
4-(4-Fluorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)...	Halogenated aryl groups (F) at multiple positions; triazole-thiazole hybrid	Isostructural packing with halogen-dependent lattice adjustments; high crystallinity
(4Z)-4-[(3-(4-Methylphenyl)-1-phenyl-1H-pyrazol-4-yl)methylene]-2,5-diphenyl-2,4-dihydro-3H-pyrazol-3-one	4: 4-Methylphenyl-pyrazole; 2,5: Phenyl groups	Simpler substitution pattern; lacks electron-withdrawing groups, higher solubility

Key Observations :

• Iodine vs.
• Thiazole vs. Triazole/Pyrazole : The thiazole ring (vs. triazole in or pyrazole in ) introduces sulfur-based electronic effects, influencing redox properties and intermolecular interactions.
• Mixed Electronic Effects : The coexistence of electron-donating (methoxy) and withdrawing (nitro) groups may create intramolecular charge-transfer states, altering UV-Vis absorption profiles compared to fluorinated analogs .

Challenges for the Target Compound :

• The 4-nitrophenyl group’s strong electron-withdrawing effect could destabilize intermediates, requiring controlled reaction conditions .

Physicochemical Properties

Property	Target Compound	(4Z)-5-Heptafluoropropyl Analog	4-Fluorophenyl Triazole Derivative
Melting Point	Not reported (predicted >200°C)	132–133°C	175–176°C
Solubility	Low in polar solvents (DMSO/DMF)	Moderate in acetone	High in DMF
Spectroscopic Data

• ¹H NMR : Expected aromatic signals at δ 7.5–8.5 ppm (nitrophenyl), δ 6.8–7.2 ppm (methoxyphenyl).
• ¹⁹F NMR : Absent (vs. δ -75 to -120 ppm in fluorinated analogs ).
• IR: Strong C=O stretch ~1650 cm⁻¹; NO₂ asymmetric stretch ~1520 cm⁻¹ .

Thermal Stability : The nitro group may lower decomposition temperatures compared to methyl or fluorine analogs .